Cas no 1270352-98-1 (2-(2-fluoro-5-nitrophenyl)azetidine)

• Product Name: 2-(2-fluoro-5-nitrophenyl)azetidine
• CAS No: 1270352-98-1
• MF: C₉H₉FN₂O₂
• MW: 196.178365468979
• CID: 5915734
• PubChem ID: 55270166
• Update Time: 2025-06-08

2-(2-fluoro-5-nitrophenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-5-nitrophenyl)azetidine
• EN300-1842866
• 1270352-98-1
• AKOS006319005

• Inchi： 1S/C9H9FN2O2/c10-8-2-1-6(12(13)14)5-7(8)9-3-4-11-9/h1-2,5,9,11H,3-4H2
• InChI Key： AQAWLGAAPSJVSA-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1C1CCN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 196.06480570g/mol
• Monoisotopic Mass: 196.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.8Ų

Additional information on 2-(2-fluoro-5-nitrophenyl)azetidine

2-(2-Fluoro-5-Nitrophenyl)Azetidine: A Comprehensive Overview

2-(2-Fluoro-5-Nitrophenyl)Azetidine, also known by its CAS number 1270352-98-1, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with an azetidine moiety, making it a versatile building block for various applications. In this article, we will delve into the structural properties, synthesis methods, pharmacological activities, and potential applications of this intriguing compound.

The molecular structure of 2-(2-Fluoro-5-Nitrophenyl)Azetidine is a testament to the ingenuity of modern chemical synthesis. The compound consists of a phenyl ring substituted with a fluoro group at the 2-position and a nitro group at the 5-position. This substitution pattern not only imparts unique electronic properties to the aromatic ring but also enhances its reactivity in various chemical transformations. The azetidine ring, a four-membered cyclic amine, further contributes to the compound's stability and functional versatility. Recent studies have highlighted the importance of such structural features in determining the compound's bioavailability and pharmacokinetic properties.

The synthesis of 1270352-98-1 involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Researchers have employed various methodologies, including nucleophilic aromatic substitution and coupling reactions, to achieve the desired substitution pattern. The integration of the azetidine moiety often requires precise control over reaction conditions to ensure high yields and optimal stereochemical outcomes. These synthetic strategies have been refined in recent years, thanks to advancements in catalytic systems and green chemistry principles.

One of the most promising aspects of 2-(2-Fluoro-5-Nitrophenyl)Azetidine lies in its pharmacological applications. Preclinical studies have demonstrated that this compound exhibits potent activity against various pathological conditions, including bacterial infections and inflammatory disorders. Its ability to modulate key cellular pathways makes it a valuable candidate for drug development programs targeting chronic diseases. Moreover, recent research has explored its potential as a precursor for more complex bioactive molecules, further expanding its therapeutic horizons.

In addition to its pharmacological applications, 1270352-98-1 has found utility in materials science. The compound's unique electronic properties make it an attractive candidate for use in organic electronics and advanced materials. Researchers have investigated its potential as a building block for constructing novel π-conjugated systems, which are essential components of modern electronic devices. These applications underscore the compound's versatility and its growing importance in interdisciplinary research.

The future of 2-(2-Fluoro-5-Nitrophenyl)Azetidine appears bright, with ongoing studies exploring its potential in emerging fields such as nanotechnology and biotechnology. As researchers continue to uncover new synthetic routes and functional applications for this compound, its role in advancing scientific knowledge is expected to grow significantly.